Cas no 81720-06-1 ([(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6α-yl]α-D-galactopyranoside)

• Product name: [(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6α-yl]α-D-galactopyranoside
• CAS No: 81720-06-1
• MF: C₂₁H₃₂O₁₅
• MW: 524.469788551331
• CID: 1804611
• PubChem ID: 101654196

[(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6α-yl]α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• [(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6α-yl]α-D-galactopyranoside
• [(1aS,1bα,5aα,6aβ)-2α-(β-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1aβ-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran
• Rehmannioside B
• 81720-06-1
• [(1aS,1balpha,5aalpha,6abeta)-2alpha-(beta-D-Glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1abeta-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6alpha-yl]alpha-D-galactopyranoside
• DTXSID401316850
• HY-N10694
• CS-0634301

• Inchi： 1S/C21H32O15/c22-3-7-10(25)12(27)14(29)19(32-7)34-16-6-1-2-31-18(9(6)21(5-24)17(16)36-21)35-20-15(30)13(28)11(26)8(4-23)33-20/h1-2,6-20,22-30H,3-5H2/t6-,7-,8-,9-,10+,11-,12+,13+,14-,15-,16+,17+,18+,19-,20+,21-/m1/s1
• InChI Key： DLYKKFLQWHNOKY-GMEUNEFCSA-N
• SMILES： O1[C@@]2([H])[C@]([H])([C@]3([H])C([H])=C([H])O[C@]([H])([C@]3([H])[C@@]12C([H])([H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 524.17412031g/mol
• Monoisotopic Mass: 524.17412031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241Ų
• XLogP3: -4.8